Cas no 13213-90-6 (1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one)

• Product Name: 1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• CAS No: 13213-90-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1234530
• PubChem ID: 25787
• Update Time: 2025-04-20

1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• 1-phenyl-4H-3,1-benzoxazin-2-one
• DTXSID80157364
• VUFB-6775
• 2H-3,1-BENZOXAZIN-2-ONE, 1,4-DIHYDRO-1-PHENYL-
• 1,4-Dihydro-1-phenyl-2H-3,1-benzoxazin-2-one
• BRN 0651603
• 13213-90-6

• Inchi： 1S/C14H11NO2/c16-14-15(12-7-2-1-3-8-12)13-9-5-4-6-11(13)10-17-14/h1-9H,10H2
• InChI Key： JOZFJYSDJQXFRK-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC=2)C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų